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Compound of Interest

Compound Name: Xenon-138

CAS No.: 15751-81-2

Cat. No.: B1263423

Get Quote

An In-depth Examination of Isotopic Data, Properties, and Potential Applications for

Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the radioisotope Xenon-138
(¹³⁸Xe), detailing its fundamental properties, production methods, and potential applications in

scientific research and drug development. While direct, widespread applications of ¹³⁸Xe are

not extensively documented, its short half-life and decay characteristics suggest its utility in

specialized research areas, particularly as a short-lived radiotracer. This document

consolidates available data and outlines hypothetical experimental frameworks to stimulate

further investigation into this promising isotope.

Core Isotopic and Physical Data
Xenon-138 is an unstable isotope of xenon that undergoes beta decay. Its fundamental

properties are summarized in the table below, providing a foundation for its potential use in

experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1263423#bc-rfq
https://www.benchchem.com/product/b1263423/docs?utm_src=pdf-body#xenon-138-a-technical-guide-for-advanced-research-and-development
https://www.benchchem.com/product/b1263423/docs?utm_src=pdf-body#xenon-138-a-technical-guide-for-advanced-research-and-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Half-life 14.08 - 14.18 minutes

Decay Mode Beta (β⁻) decay

Decay Product Caesium-138 (¹³⁸Cs)

Atomic Mass 137.914146(3) u

Beta Decay Energy 2.7365 MeV

Spin and Parity 0+

Production and Purification of Xenon-138
Xenon-138 is primarily produced as a fission product from the nuclear fission of uranium-235

(²³⁵U) and plutonium-239 (²³⁹Pu) in nuclear reactors.[1][2] The production and subsequent

purification for research purposes involve several critical steps.

Production Methodology
Irradiation: Fissionable material, such as enriched uranium, is irradiated with neutrons in a

nuclear reactor. This process generates a wide range of fission products, including various

isotopes of xenon.

Gas Extraction: The gaseous fission products, including ¹³⁸Xe, are separated from the solid

fuel matrix. This can be achieved by heating the irradiated material in a vacuum or a flowing

inert gas stream.

Purification Protocol
Due to the complex mixture of isotopes produced during fission, purification is essential to

isolate ¹³⁸Xe. A common method involves gas chromatography.

Cryogenic Trapping: The mixed fission gases are passed through a series of cold traps to

separate components based on their boiling points.

Gas Chromatography: The xenon fraction is then injected into a gas chromatograph. The

different xenon isotopes are separated based on their differential adsorption on a column
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material.

Collection: The ¹³⁸Xe fraction is collected as it elutes from the column. Given its short half-

life, this process must be performed rapidly.

A generalized workflow for the production and purification of Xenon-138 is illustrated below.
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A diagram illustrating the production and purification workflow for Xenon-138.
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Decay Pathway
Xenon-138 decays via beta emission to Caesium-138, which is also radioactive and

subsequently decays to the stable Barium-138.
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(t½ = 32.3 min)

β⁻ decay Barium-138
(Stable)

β⁻ decay
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The decay pathway of Xenon-138 to stable Barium-138.

Potential Applications in Research and Drug
Development
The very short half-life of ¹³⁸Xe makes it a candidate for specific radiotracer studies where rapid

decay is advantageous, minimizing long-term radiation exposure to samples or subjects. While

other xenon isotopes with longer half-lives, such as ¹³³Xe, are used in medical imaging for lung

ventilation and cerebral blood flow studies, the utility of ¹³⁸Xe would likely be in preclinical

research.[2][3]

Hypothetical Experimental Protocol: Short-term
Biodistribution Studies
One potential application of ¹³⁸Xe is in rapid, short-term biodistribution studies of novel inhaled

therapeutic agents.

Objective: To determine the initial lung deposition and systemic absorption of a nebulized drug

candidate in a preclinical animal model.

Methodology:

Radiolabeling (Conceptual): While direct labeling of a drug molecule with xenon is not

feasible due to its inert nature, ¹³⁸Xe could be encapsulated in a delivery vehicle (e.g.,

liposomes) along with the drug, or used to trace the gas phase of an inhaled formulation.

Administration: An animal model is administered the ¹³⁸Xe-traced formulation via inhalation.
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Dynamic Imaging: The subject is immediately imaged using a sensitive gamma camera or a

specialized SPECT (Single-Photon Emission Computed Tomography) system capable of

detecting the gamma rays emitted as a result of ¹³⁸Xe decay. Imaging is conducted for a

short duration (e.g., 30-60 minutes) to capture the initial distribution and clearance.

Data Analysis: The collected images are analyzed to quantify the concentration of the

radiotracer in the lungs and other organs of interest over time. This provides insights into the

initial deposition pattern and the rate of systemic uptake.

The short half-life of ¹³⁸Xe is particularly advantageous in such studies as the radioactivity

clears quickly, allowing for repeated studies in the same animal without the confounding effects

of residual radioactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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